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Compound of Interest

Compound Name: Di-p-tolyl sulfone

Cat. No.: B1329337

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-p-tolyl sulfone, also known as bis(4-methylphenyl) sulfone, is an organosulfur compound
with significant applications in organic synthesis and materials science. Its chemical stability
and high-temperature properties make it a valuable intermediate and solvent in various
chemical processes. This technical guide provides an in-depth overview of the chemical and
physical properties, synthesis, and key applications of di-p-tolyl sulfone, tailored for
professionals in research and development.

Chemical and Physical Properties

Di-p-tolyl sulfone is a white crystalline solid at room temperature.[1] Its core structure consists
of a sulfonyl group connecting two p-tolyl (4-methylphenyl) rings. The key physical and
chemical properties are summarized in the tables below for easy reference.

Table 1: General Properties of Di-p-tolyl Sulfone
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Property Value

CAS Number 599-66-6[2][3][4]
Molecular Formula C14H1402S[2][4]
Molecular Weight 246.32 g/mol [2][4]
Appearance White crystalline solid[1]
Purity >98%|2]

ble 2: : | | Identifi

Identifier Value

IUPAC Name 1-methyl-4-[(4-methylphenyl)sulfonyl]lbenzene

SMILES Cclcece(cel)S(=0)(=0)c2ccc(C)ec2

inChi InChI=1S/C14H1402S/c1-11-3-7-13(8-4-
11)17(15,16)14-9-5-12(2)6-10-14/h3-10H,1-2H3

Property Value

Melting Point 158-160 °C (lit.)[5]

Boiling Point Data not readily available

Solubility Soluble in chloroform (25 mg/mL)[5]

Flash Point Not applicable[5]

Synthesis of Di-p-tolyl Sulfone

The most common method for the synthesis of di-p-tolyl sulfone is the Friedel-Crafts
sulfonylation of toluene with p-toluenesulfonyl chloride in the presence of a Lewis acid catalyst,
such as aluminum chloride.

Experimental Protocol: Synthesis of Di-p-tolyl Sulfone
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Materials:

Toluene

o p-Toluenesulfonyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dry dichloromethane (CH2Cl2)

e Hydrochloric acid (HCI), concentrated

e Sodium bicarbonate (NaHCOs) solution, 5%
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

e Ice

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous
aluminum chloride (1.1 eq) and dry dichloromethane. Cool the suspension to 0 °C in an ice
bath.

o Addition of Reactants: Dissolve p-toluenesulfonyl chloride (1.0 eq) in dry dichloromethane
and add it to the dropping funnel. Add this solution dropwise to the stirred suspension of
aluminum chloride over 30 minutes, maintaining the temperature at 0 °C. After the addition is
complete, add a solution of toluene (1.1 eq) in dry dichloromethane dropwise over 30
minutes.

o Reaction: After the addition of toluene is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir the mixture for an additional 2-3 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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o Work-up: Carefully pour the reaction mixture into a beaker containing a mixture of crushed
ice and concentrated hydrochloric acid. Stir vigorously until all the aluminum salts are
dissolved.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the agueous layer twice with dichloromethane.

e Washing: Combine the organic layers and wash successively with water, 5% sodium
bicarbonate solution, and brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter and
remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol or a mixture of ethyl acetate and petroleum ether, to yield pure di-p-tolyl
sulfone as a white crystalline solid.

Experimental Workflow: Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of di-p-
tolyl sulfone.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of di-p-tolyl sulfone.
Applications
Di-p-tolyl sulfone serves as a versatile compound in several areas of chemical science:

o High-Temperature Solvent: Due to its high thermal stability, it is used as a high-temperature
solvent in the synthesis of high-performance polymers like polyethersulfones.
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» Organic Synthesis Intermediate: It is a precursor for the synthesis of various organic
molecules. For instance, it can be used in the preparation of isomeric p-tolylpyridines
through photochemical decomposition.[4]

o Material Science: Its derivatives have been explored for applications in materials science,
including the preparation of OLED materials.

While di-p-tolyl sulfone itself is not a therapeutic agent, its stable diaryl sulfone scaffold is a
structural motif found in some biologically active molecules. Its role as a synthetic intermediate
can be relevant to the early stages of drug discovery and development, where the construction
of diverse molecular architectures is crucial.

Safety Information

Di-p-tolyl sulfone is considered a combustible solid.[5] Standard laboratory safety precautions
should be followed when handling this compound, including the use of personal protective
equipment such as safety glasses, gloves, and a lab coat. For detailed safety information, refer
to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Di-p-tolyl sulfone is a valuable chemical with well-defined properties and established synthetic
routes. Its utility as a high-temperature solvent and a stable building block in organic synthesis
makes it a compound of interest for researchers in both academia and industry. This guide
provides a foundational understanding of its key characteristics to support its effective use in
scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. bocsci.com [bocsci.com]

¢ 2. Organic Syntheses Procedure [orgsyn.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.scbt.com/p/di-p-tolyl-sulfone-599-66-6
https://www.benchchem.com/product/b1329337?utm_src=pdf-body
https://www.benchchem.com/product/b1329337?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/392391
https://www.benchchem.com/product/b1329337?utm_src=pdf-body
https://www.benchchem.com/product/b1329337?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/di-p-tolyl-sulfone-cas-599-66-6-322376.html
http://orgsyn.org/demo.aspx?prep=CV4P0674
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. Diiodomethyl p-tolyl sulfone | C8H81202S | CID 62738 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scht.com [scbt.com]

5. Di-p-tolyl sulfone 99 599-66-6 [sigmaaldrich.com]

To cite this document: BenchChem. [Di-p-tolyl Sulfone: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329337#di-p-tolyl-sulfone-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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